1-(4-Chlorophenyl)-2-(4-pyrimidyl)ethanone

• Molecular Formula: C12H9ClN2O
• Molecular Weight: 232.66 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-pyrimidin-4-ylethanone
• InChI: InChI=1S/C12H9ClN2O/c13-10-3-1-9(2-4-10)12(16)7-11-5-6-14-8-15-11/h1-6,8H,7H2
• InChI Key: FVFDNKVECXEQLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CC2=NC=NC=C2)Cl

Description

1-(4-Chlorophenyl)-2-(4-pyrimidyl)ethanone is a useful research compound. Its molecular formula is C12H9ClN2O and its molecular weight is 232.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium bis(trimethylsilyl)amide 1.0 M in THF (4.25 L, 4.25 mol) was cooled to −70° C. with stirring under nitrogen. 4-methylpyrimidine (250 g, 2.66 mol) was added followed by Methyl 4-chlorobenzoate (453.2 g, 2.66 mol). The cooling bath was removed and the mixture was allowed to warm to room temperature and stir for 16 h. Water (3 L) and ethyl acetate (3 L) were added followed by acetic acid (200 mL). The layers were separated and the organic layer was washed with brine and dried over magnesium sulfate. The mixture was then concentrated to 800 mL and hexanes (250 mL) were added. The product was filtered, washed with hexanes, and air dried to provide a yellow solid. (388.1 g, 64%): mp 110.4-110.5° C. 1H NMR (acetone-d6/300 MHz) 14.9 (bs, 1H), 8.8 (s, 1H), 8.4 (m, 1H), 7.7 (d, 2H, J=8.7 Hz), 7.3 (d, 2H, J=8.7 Hz), 6.9 (m, 1H), 5.9 (s, 1H).